N-(2-{5-[chloro(difluoro)methoxy]-2-methyl-1H-indol-3-yl}ethyl)-4-methoxy-3-methylbenzenesulfonamide

Specification

• Molecular Formula: C20H21ClF2N2O4S
• Molecular Weight: 458.9 g/mol
• IUPAC Name: N-[2-[5-[chloro(difluoro)methoxy]-2-methyl-1H-indol-3-yl]ethyl]-4-methoxy-3-methylbenzenesulfonamide
• Standard InChI: InChI=1S/C20H21ClF2N2O4S/c1-12-10-15(5-7-19(12)28-3)30(26,27)24-9-8-16-13(2)25-18-6-4-14(11-17(16)18)29-20(21,22)23/h4-7,10-11,24-25H,8-9H2,1-3H3
• Standard InChI Key: WTSYLFXYNJZQMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NCCC2=C(NC3=C2C=C(C=C3)OC(F)(F)Cl)C)OC

Introduction

The compound N-(2-{5-[chloro(difluoro)methoxy]-2-methyl-1H-indol-3-yl}ethyl)-4-methoxy-3-methylbenzenesulfonamide is a synthetic organic molecule with potential applications in medicinal chemistry. This compound is characterized by its indole core, sulfonamide functionality, and halogenated substituents, which contribute to its physicochemical properties and biological activity.

Key Molecular Features

Feature	Description
Molecular Formula	C$_{20}$H$_{20}$ClF$_{2}$N$_{2}$O$_{4}$S
Functional Groups	Indole, sulfonamide, methoxy, chloro, difluoromethoxy
Molecular Weight	Approximately 440–460 g/mol (calculated based on structure)
Solubility	Likely soluble in organic solvents (e.g., DMSO, ethanol); limited in water
Stereochemistry	No chiral centers; achiral compound

Synthesis

The synthesis of this compound typically involves multi-step organic reactions:

• Indole Derivatization: Functionalization of the indole ring with a chloro(difluoro)methoxy group.

• Sulfonamide Formation: Reaction of a sulfonyl chloride derivative with an amine precursor.

• Final Coupling: Attachment of the indole derivative to the sulfonamide framework via an ethyl linker.

These reactions are conducted under controlled conditions to ensure high yield and purity.

Biological Activity

Compounds with similar structures have demonstrated diverse biological activities, including:

• Anticancer Properties: Sulfonamides are known to inhibit carbonic anhydrase enzymes, which are overexpressed in certain tumors.

• Anti-inflammatory Effects: Indole derivatives often interact with cyclooxygenase enzymes.

• Antimicrobial Activity: Halogenated compounds exhibit enhanced efficacy against bacterial strains due to increased membrane permeability.

Although specific biological data for this compound is unavailable in the provided sources, its structural features suggest potential pharmacological applications.

Analytical Characterization

To confirm the structure and purity of this compound, various spectroscopic techniques are employed:

• NMR (Nuclear Magnetic Resonance): Provides detailed information about hydrogen and carbon environments.

• Mass Spectrometry (MS): Confirms molecular weight and fragmentation patterns.

• Infrared Spectroscopy (IR): Identifies functional groups through characteristic absorption bands.

• High-Performance Liquid Chromatography (HPLC): Ensures purity and quantifies impurities.

Potential Applications

Based on its structure, this compound may serve as:

• A lead molecule for drug development targeting cancer or inflammatory diseases.

• A probe for studying enzyme inhibition mechanisms.

• A precursor for further chemical modifications to enhance activity or selectivity.